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Introduction
Polonium-212 (²¹²Po) is a short-lived alpha-emitting isotope, a decay product in the Thorium-

232 series. Its extremely short half-life, on the order of 300 nanoseconds, makes it a subject of

interest in nuclear physics for studying nuclear structure and decay dynamics. The

measurement of such a short half-life requires specialized experimental techniques, primarily

the delayed coincidence method. This method relies on the time-correlated detection of the

beta decay of its parent nuclide, Bismuth-212 (²¹²Bi), and the subsequent alpha decay of ²¹²Po.

These application notes provide a detailed protocol for the experimental determination of the

half-life of ²¹²Po. The described methodologies are applicable in various research settings,

including academic physics laboratories and facilities involved in the characterization of alpha-

emitting radionuclides relevant to targeted alpha therapy in drug development.

Data Presentation
A compilation of historical and recent measurements of the half-life of Polonium-212 is

presented in Table 1. This table summarizes the results obtained using various experimental

techniques over the years, providing a comparative overview of the accepted values.

Table 1: Historical Measurements of the Half-Life of Polonium-212
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Year of
Measurement

Experimental
Technique /
Compilation

Reported Half-life
(nanoseconds)

Reference

1939

Geiger-Müller

counters, external

source

300 ± 100 [1]

1943

Geiger-Müller

counters, external

source

260 ± 40 [1]

1949 Not specified 304 ± 4 [2]

1950 Not specified 163.7 ± 0.2 [2]

1953 Not specified 158.0 ± 2.0 [2]

1972
Source in liquid

scintillator
302 ± 6 [1]

2013
Source in liquid

scintillator
294.7 ± 1.0 [1]

2014
Source in BaF₂

scintillator
298.8 ± 1.6 [1]

2017

Source in liquid/gas

Xe time projection

chamber

293.9 ± 1.2 [1]

2020
Nuclear Data Sheets

compilation
294.3 ± 0.8 [1][3]

2021
Thorium-loaded liquid

scintillator
295.1 ± 0.4 [3]

Experimental Protocols
The determination of the half-life of ²¹²Po is achieved through a delayed coincidence

measurement. The fundamental principle is to detect the beta particle from the decay of ²¹²Bi,

which acts as a "start" signal, and the subsequent alpha particle from the decay of ²¹²Po as the
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"stop" signal. The time difference between these two events is directly related to the decay rate

of ²¹²Po.

Source Preparation
The source of ²¹²Po is its parent, ²¹²Bi, which is part of the Thorium-232 (²³²Th) decay chain.

Therefore, a source containing ²³²Th or its decay products is required. Two common methods

for source preparation are described below.

Protocol 3.1.1: In-situ Source using Thorium-Loaded Liquid Scintillator

This method involves dissolving a thorium-containing compound directly into a liquid scintillator

cocktail. This provides an intimate 4π geometry for detection, maximizing efficiency.

Materials:

Thorium compound (e.g., thorium nitrate)

Liquid scintillator cocktail (e.g., toluene-based)

Complexing agent (e.g., trioctylphosphine oxide - TOPO)

Scintillation vial (low-potassium glass or quartz)

Procedure:

Prepare a solution of the thorium compound and the complexing agent in a suitable

solvent.

Add a measured aliquot of this solution to the liquid scintillator cocktail in the scintillation

vial.

Ensure thorough mixing to achieve a homogeneous distribution of the thorium throughout

the scintillator.

Allow the source to reach secular equilibrium, where the decay rate of the daughter

products equals that of the parent.
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Protocol 3.1.2: Solid Source Preparation by Electrodeposition

A thin, uniform solid source is crucial for minimizing self-absorption of the emitted alpha and

beta particles, which can affect detection efficiency and energy resolution.

Materials:

Thorium standard solution

Electrolyte solution (e.g., sodium acetate)

Stainless steel disc (cathode)

Platinum wire (anode)

Electrodeposition cell

Power supply

Procedure:

Clean the stainless steel disc thoroughly.

Place a known activity of the thorium standard solution into the electrodeposition cell with

the electrolyte solution.

Assemble the cell with the stainless steel disc as the cathode and the platinum wire as the

anode.

Apply a constant current (e.g., 0.4 A) for a specified duration (e.g., 105 minutes) to deposit

the thorium onto the disc.[4]

Carefully remove the disc, rinse it with deionized water, and gently dry it.

Experimental Setup: Delayed Coincidence Spectroscopy
A typical experimental setup for a delayed coincidence measurement consists of two detectors,

associated electronics for signal processing and timing, and a data acquisition system.
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Detectors:

Beta Detector: A detector with good timing resolution is required to detect the beta particles

from the decay of ²¹²Bi. A plastic scintillator (e.g., BC-404) coupled to a photomultiplier tube

(PMT) is a common choice.

Alpha Detector: A detector that can efficiently detect the high-energy alpha particles from

²¹²Po decay is needed. A silicon surface barrier (SSB) detector or another plastic scintillator

can be used. If a liquid scintillator source is used, a single fast PMT can detect both the beta

and subsequent alpha events.

Electronics (NIM Standard Modules):

A standard Nuclear Instrumentation Module (NIM) bin and a set of modules are used to

process the detector signals.

Preamplifiers: To amplify the initial weak signals from the detectors.

Amplifiers: To further shape and amplify the pulses.

Discriminators (Leading-Edge or Constant-Fraction): To generate logic pulses when the input

signal exceeds a set threshold, providing the timing information.

Delay Units: To introduce a variable delay in one of the signal paths for calibration and timing

adjustments.

Time-to-Amplitude Converter (TAC): This is the core of the timing measurement. It receives a

"start" pulse from the beta detector's discriminator and a "stop" pulse from the alpha

detector's discriminator. The TAC generates an output pulse whose amplitude is proportional

to the time difference between the start and stop signals.

Multichannel Analyzer (MCA): The output of the TAC is fed into an MCA, which builds a

histogram of the pulse amplitudes. This histogram represents the distribution of time intervals

between the beta and alpha decays.

Protocol 3.2.1: Assembling the Delayed Coincidence Circuit
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Position the solid source between the beta and alpha detectors. For a liquid scintillator

source, couple the vial to the PMT.

Connect the output of each detector to its respective preamplifier and then to an amplifier.

Connect the output of the beta amplifier to the input of a discriminator to generate the "start"

signal for the TAC.

Connect the output of the alpha amplifier to the input of another discriminator to generate the

"stop" signal for the TAC.

Connect the "start" and "stop" logic pulses to the corresponding inputs of the TAC.

Connect the output of the TAC to the input of the MCA.

Power on the NIM bin and the high voltage supplies for the detectors.

Set the appropriate operating voltages for the detectors and the discriminator thresholds to

select the beta and alpha events of interest and reject noise.

Data Acquisition and Analysis
Protocol 3.3.1: Data Collection

Begin data acquisition with the MCA.

Collect data for a sufficient amount of time to obtain a time-difference spectrum with good

statistics. The spectrum should show an exponential decay curve superimposed on a flat

background of random coincidences.

Protocol 3.3.2: Data Analysis

The half-life (T₁/₂) is determined by fitting the collected time-difference spectrum.

Background Subtraction: Subtract the constant background of random coincidences from the

decay curve.
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Exponential Fit: The number of counts (N) as a function of time (t) in the decay curve follows

the exponential decay law: N(t) = N₀ * e^(-λt) where N₀ is the number of counts at t=0 and λ

is the decay constant.

Linearization: To simplify the fitting process, the natural logarithm of the counts can be

plotted against time: ln(N(t)) = ln(N₀) - λt This results in a straight line with a slope of -λ.

Half-life Calculation: The half-life is related to the decay constant by the equation: T₁/₂ = ln(2)

/ λ

Software: Use data analysis software (e.g., Origin, MATLAB, Python with SciPy) to perform a

least-squares fit to the data and determine the value of the decay constant and its

uncertainty.[5][6]

Mandatory Visualizations
Decay Scheme of Bismuth-212 to Polonium-212

²¹²Bi
(T₁/₂ = 60.55 min)

²¹²Po
(T₁/₂ ≈ 300 ns)

β⁻ decay (64.06%) ²⁰⁸Pb
(Stable)

α decay

Click to download full resolution via product page

Caption: Decay path from Bismuth-212 to stable Lead-208.

Experimental Workflow for Polonium-212 Half-life
Measurement
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Source Preparation
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Caption: Workflow for measuring the half-life of Polonium-212.
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Safety Precautions
Working with radioactive materials requires strict adherence to safety protocols to minimize

exposure and prevent contamination.

ALARA Principle: All work should be conducted following the As Low As Reasonably

Achievable (ALARA) principle to minimize radiation dose.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

disposable gloves when handling radioactive sources.

Containment: When handling unsealed or potentially dispersible sources, work in a

designated fume hood or glove box to prevent inhalation of radioactive particles.

Shielding: While ²¹²Po is primarily an alpha emitter, the ²³²Th decay chain also includes beta

and gamma emitters. Use appropriate shielding (e.g., lead bricks) to reduce exposure to

gamma radiation.

Contamination Control: Work on absorbent bench paper to contain any spills. Regularly

monitor work areas and personnel for contamination using appropriate survey meters.

Waste Disposal: Dispose of all radioactive waste, including used gloves, bench paper, and

sources, in properly labeled containers according to institutional and regulatory guidelines.

Dosimetry: Personnel working with significant quantities of radioactive materials should wear

appropriate dosimeters to monitor their radiation exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. fe.infn.it [fe.infn.it]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1232379?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/353170789_The_half-life_of_212Po
https://www.fe.infn.it/radioactivity/materials/papers/miramonti2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. scispace.com [scispace.com]

4. researchgate.net [researchgate.net]

5. Fitting Exponential Decay [foothill.edu]

6. python - How do I fit an exponential decay curve which accounts for uncertainties? - Stack
Overflow [stackoverflow.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Measurement of
Polonium-212 Half-Life]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232379#experimental-setup-for-polonium-212-half-
life-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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